Cas no 116850-48-7 (4H-1,2,4-Triazole,3-(ethylsulfinyl)-4-methyl-5-phenyl-)

• Product Name: 4H-1,2,4-Triazole,3-(ethylsulfinyl)-4-methyl-5-phenyl-
• CAS No: 116850-48-7
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 210887
• PubChem ID: 3087997
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(ethylsulfinyl)-4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(ethylsulfinyl)-4-methyl-5-phenyl-
• 3-ethylsulfinyl-4-methyl-5-phenyl-1,2,4-triazole
• 3-(Ethylsulfinyl)-4-methyl-5-phenyl-4H-1,2,4-triazole
• AC1MJ947
• ACMC-20mmum
• AG-D-38428
• CHEMBL279932
• CTK4B0001
• SureCN9224561
• 116850-48-7
• 4H-1,2,4-Triazole, 3-(ethylsulfinyl)-4-methyl-5-phenyl-
• DTXSID80922175
• 3-(ethanesulfinyl)-4-methyl-5-phenyl-4H-1,2,4-triazole
• SCHEMBL9224561

• Inchi： 1S/C11H13N3OS/c1-3-16(15)11-13-12-10(14(11)2)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
• InChI Key： JUJXNKZIVWCWOZ-UHFFFAOYSA-N
• SMILES： S(CC)(C1=NN=C(C2C=CC=CC=2)N1C)=O

Computed Properties

• Exact Mass: 235.07809
• Monoisotopic Mass: 235.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 457.4°Cat760mmHg
• Flash Point: 230.4°C
• Refractive Index: 1.66
• PSA: 53.77